Cas no 449791-26-8 (2-(2,4-dibromophenoxy)-N-(prop-2-en-1-yl)acetamide)

• Product Name: 2-(2,4-dibromophenoxy)-N-(prop-2-en-1-yl)acetamide
• CAS No: 449791-26-8
• MF: C₁₁H₁₁Br₂NO₂
• MW: 349.018541574478
• CID: 5436944
• Update Time: 2025-07-20

2-(2,4-dibromophenoxy)-N-(prop-2-en-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-allyl-2-(2,4-dibromophenoxy)acetamide
• Acetamide, 2-(2,4-dibromophenoxy)-N-2-propen-1-yl-
• 2-(2,4-dibromophenoxy)-N-(prop-2-en-1-yl)acetamide

• Inchi： 1S/C11H11Br2NO2/c1-2-5-14-11(15)7-16-10-4-3-8(12)6-9(10)13/h2-4,6H,1,5,7H2,(H,14,15)
• InChI Key： QNHFXLLYZRBNGD-UHFFFAOYSA-N
• SMILES： C(NCC=C)(=O)COC1=CC=C(Br)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2,4-dibromophenoxy)-N-(prop-2-en-1-yl)acetamide

Recent Advances in the Study of 2-(2,4-Dibromophenoxy)-N-(prop-2-en-1-yl)acetamide (CAS: 449791-26-8)

The compound 2-(2,4-dibromophenoxy)-N-(prop-2-en-1-yl)acetamide (CAS: 449791-26-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique dibromophenoxy and acrylamide functional groups, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

One of the key research areas involving this compound is its role as a potential inhibitor of specific enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,4-dibromophenoxy)-N-(prop-2-en-1-yl)acetamide exhibits selective inhibition against certain kinases implicated in inflammatory pathways. The study utilized molecular docking and kinetic assays to reveal its binding affinity and inhibitory constants, providing a foundation for further structural optimization.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential in antimicrobial applications. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 449791-26-8 displayed notable activity against drug-resistant bacterial strains, including MRSA. The study highlighted the importance of the dibromophenoxy moiety in enhancing membrane permeability and disrupting bacterial biofilms.

The synthetic accessibility of 2-(2,4-dibromophenoxy)-N-(prop-2-en-1-yl)acetamide has also been a focal point of recent research. A 2024 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis route employing palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to low yields and purification difficulties, paving the way for larger-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetic and toxicological profiles. Preliminary in vivo studies, as reported in European Journal of Pharmaceutical Sciences, indicate moderate bioavailability and a need for formulation optimization to improve systemic exposure. Future research directions may include prodrug strategies or nanoparticle-based delivery systems to enhance its therapeutic potential.

In conclusion, 2-(2,4-dibromophenoxy)-N-(prop-2-en-1-yl)acetamide represents a versatile scaffold with multiple potential applications in drug discovery. Its unique chemical structure and demonstrated biological activities make it a compelling subject for ongoing research. Continued investigation into its structure-activity relationships, mechanism of action, and formulation strategies will be crucial for translating these findings into clinical applications.